Cas no 726163-38-8 (3-Pyridinemethanamine,N-[(1-ethyl-2-pyrrolidinyl)methyl]-(9CI))

• Product Name: 3-Pyridinemethanamine,N-[(1-ethyl-2-pyrrolidinyl)methyl]-(9CI)
• CAS No: 726163-38-8
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• MDL: MFCD05238083
• CID: 977378
• PubChem ID: 3157143
• Update Time: 2025-04-19

3-Pyridinemethanamine,N-[(1-ethyl-2-pyrrolidinyl)methyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine,N-[(1-ethyl-2-pyrrolidinyl)methyl]-(9CI)
• (1-Ethyl-pyrrolidin-2-ylmethyl)-pyridin-3-ylmethyl-amine
• BB 0260897
• 726163-38-8
• (1-Ethyl-pyrrolidin-2-ylmethyl)-pyridin-3-ylmethyl-amine, AldrichCPR
• 1-(1-ethylpyrrolidin-2-yl)-N-(pyridin-3-ylmethyl)methanamine
• AKOS000244197
• CS-0363301
• AKOS016344330
• [(1-ethylpyrrolidin-2-yl)methyl](pyridin-3-ylmethyl)amine

• MDL： MFCD05238083
• Inchi： 1S/C13H21N3/c1-2-16-8-4-6-13(16)11-15-10-12-5-3-7-14-9-12/h3,5,7,9,13,15H,2,4,6,8,10-11H2,1H3
• InChI Key： LOMXQNKDBFAGGB-UHFFFAOYSA-N
• SMILES： N1(CC)CCCC1CNCC1C=NC=CC=1

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.2Ų